Cas no 923195-76-0 (N-(2-methoxyethyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(2-methoxyethyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
• CAS No: 923195-76-0
• Molecular Formula: C₁₆H₂₀N₄O₃S
• Molecular Weight: 348.420001983643
• CID: 5850809
• PubChem ID: 18567698

N-(2-methoxyethyl)-2-(2-{(4-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide Properties

Names and Identifiers

• N-(2-methoxyethyl)-2-[2-[(4-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• 923195-76-0
• N-(2-methoxyethyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide
• AKOS004945341
• N-(2-methoxyethyl)-2-(2-{[(4-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide
• F2096-0948

• InChIKey： JKBPWSIVWHARSK-UHFFFAOYSA-N
• Inchi： 1S/C16H20N4O3S/c1-11-3-5-12(6-4-11)18-15(22)20-16-19-13(10-24-16)9-14(21)17-7-8-23-2/h3-6,10H,7-9H2,1-2H3,(H,17,21)(H2,18,19,20,22)
• SMILES： C(NCCOC)(=O)CC1=CSC(NC(=O)NC2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 348.12561169g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 348.12561169g/mol
• Heavy Atom Count: 24
• Complexity: 416
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas